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Compound of Interest

Compound Name: Thiazole-2-carboxylic acid

Cat. No.: B082198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Thiazole-2-carboxylic acid is a heterocyclic organic compound that serves as a critical

building block in the synthesis of a wide range of biologically active molecules. Its versatile

structure is of significant interest in medicinal chemistry and materials science. This document

provides a detailed guide to its fundamental molecular properties.

Core Molecular Data
The essential molecular information for Thiazole-2-carboxylic acid is summarized in the table

below. This data is fundamental for stoichiometric calculations, analytical characterization, and

experimental design.

Property Value

Molecular Formula C₄H₃NO₂S

Molecular Weight 129.14 g/mol [1][2]

CAS Number 14190-59-1[1][2]

Experimental Protocols
While this guide focuses on the core molecular data, the synthesis of Thiazole-2-carboxylic
acid can be achieved through various experimental protocols. A common method involves the
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hydrolysis of ethyl 2-thiazolecarboxylate.

General Synthesis Protocol: Hydrolysis of Ethyl 2-Thiazolecarboxylate

Reaction Setup: Dissolve ethyl 2-thiazolecarboxylate in ethanol.

Hydrolysis: Add a 2N aqueous solution of potassium hydroxide (KOH) to the reaction

mixture.

Stirring: Allow the mixture to stir at room temperature for a period of 2 hours to ensure

complete hydrolysis.

Acidification: Acidify the reaction mixture with a 2N hydrochloric acid (HCl) solution.

Crystallization: Allow the acidified mixture to stand, typically overnight, to facilitate the

precipitation of needle-like crystals.

Isolation: Collect the precipitated crystals of Thiazole-2-carboxylic acid by filtration.

Logical Relationships
The relationship between the common name of the compound and its fundamental molecular

properties can be visualized as a direct logical flow.
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Figure 1: Relationship between compound name and molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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